N-[2-(1-cyclohexen-1-yl)ethyl]-2-(2-methoxyphenyl)-4-quinolinecarboxamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-2-(2-methoxyphenyl)quinoline-4-carboxamide
• InChI: InChI=1S/C25H26N2O2/c1-29-24-14-8-6-12-20(24)23-17-21(19-11-5-7-13-22(19)27-23)25(28)26-16-15-18-9-3-2-4-10-18/h5-9,11-14,17H,2-4,10,15-16H2,1H3,(H,26,28)
• InChI Key: GMSVLIOPWBSTQC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NC3=CC=CC=C3C(=C2)C(=O)NCCC4=CCCCC4
• Molecular Formula: C25H26N2O2
• Molecular Weight: 386.5 g/mol

Description

N-[2-(1-cyclohexen-1-yl)ethyl]-2-(2-methoxyphenyl)-4-quinolinecarboxamide, also known as CEQ, is a small molecule that has been studied extensively for its potential use in scientific research. CEQ is a quinolinecarboxamide derivative that has shown promise in a variety of applications, including as an anti-cancer agent and as a tool for studying the mechanisms of cancer cell growth and proliferation. In

Scientific Research Applications

N-[2-(1-cyclohexen-1-yl)ethyl]-2-(2-methoxyphenyl)-4-quinolinecarboxamide has been studied extensively for its potential use in scientific research, particularly in the field of cancer biology. It has been shown to inhibit the growth and proliferation of various cancer cell lines, including breast cancer, prostate cancer, and lung cancer, both in vitro and in vivo. N-[2-(1-cyclohexen-1-yl)ethyl]-2-(2-methoxyphenyl)-4-quinolinecarboxamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells, suggesting that it may be a useful tool for developing new cancer therapies.

Mechanism of Action

The mechanism of action of N-[2-(1-cyclohexen-1-yl)ethyl]-2-(2-methoxyphenyl)-4-quinolinecarboxamide is not yet fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cancer cell growth and proliferation. N-[2-(1-cyclohexen-1-yl)ethyl]-2-(2-methoxyphenyl)-4-quinolinecarboxamide has been shown to inhibit the activity of several key enzymes involved in cancer cell metabolism, including hexokinase and pyruvate kinase, which are critical for energy production in cancer cells. N-[2-(1-cyclohexen-1-yl)ethyl]-2-(2-methoxyphenyl)-4-quinolinecarboxamide has also been shown to inhibit the activity of the Akt/mTOR signaling pathway, which is involved in cell growth and survival.
Biochemical and Physiological Effects:
N-[2-(1-cyclohexen-1-yl)ethyl]-2-(2-methoxyphenyl)-4-quinolinecarboxamide has been shown to have a variety of biochemical and physiological effects in cancer cells. It has been shown to induce cell cycle arrest in the G2/M phase, which is associated with decreased cell proliferation. N-[2-(1-cyclohexen-1-yl)ethyl]-2-(2-methoxyphenyl)-4-quinolinecarboxamide has also been shown to increase the production of reactive oxygen species (ROS) in cancer cells, which can lead to oxidative stress and cell death. Additionally, N-[2-(1-cyclohexen-1-yl)ethyl]-2-(2-methoxyphenyl)-4-quinolinecarboxamide has been shown to inhibit the expression of various genes involved in cancer cell growth and survival, including Bcl-2 and survivin.

Advantages and Limitations for Lab Experiments

N-[2-(1-cyclohexen-1-yl)ethyl]-2-(2-methoxyphenyl)-4-quinolinecarboxamide has several advantages for use in lab experiments. It is a small molecule that can easily penetrate cell membranes and interact with intracellular targets. It has also been shown to have low toxicity in normal cells, suggesting that it may be a safe tool for studying cancer biology. However, there are also some limitations to using N-[2-(1-cyclohexen-1-yl)ethyl]-2-(2-methoxyphenyl)-4-quinolinecarboxamide in lab experiments. It has relatively low solubility in aqueous solutions, which can make it difficult to work with in some experiments. Additionally, its mechanism of action is not yet fully understood, which may limit its usefulness in some applications.

Future Directions

There are several future directions for research on N-[2-(1-cyclohexen-1-yl)ethyl]-2-(2-methoxyphenyl)-4-quinolinecarboxamide. One area of interest is in developing new cancer therapies based on the molecule. N-[2-(1-cyclohexen-1-yl)ethyl]-2-(2-methoxyphenyl)-4-quinolinecarboxamide has shown promise as an anti-cancer agent, and further studies are needed to determine its efficacy in vivo and its potential for use in combination with other cancer treatments. Additionally, further studies are needed to fully understand the mechanism of action of N-[2-(1-cyclohexen-1-yl)ethyl]-2-(2-methoxyphenyl)-4-quinolinecarboxamide, which may lead to the identification of new targets for cancer therapy. Finally, there is potential for using N-[2-(1-cyclohexen-1-yl)ethyl]-2-(2-methoxyphenyl)-4-quinolinecarboxamide as a tool for studying the mechanisms of cancer cell growth and proliferation, which may lead to new insights into the biology of cancer.